Cas no 2172076-87-6 (2-chloro-6-methoxyquinoline-7-sulfonamide)

• Product Name: 2-chloro-6-methoxyquinoline-7-sulfonamide
• CAS No: 2172076-87-6
• MF: C₁₀H₉ClN₂O₃S
• MW: 272.708060026169
• CID: 6050663
• PubChem ID: 165746355
• Update Time: 2025-10-28

2-chloro-6-methoxyquinoline-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methoxyquinoline-7-sulfonamide
• EN300-1618326
• 2172076-87-6

• Inchi： 1S/C10H9ClN2O3S/c1-16-8-4-6-2-3-10(11)13-7(6)5-9(8)17(12,14)15/h2-5H,1H3,(H2,12,14,15)
• InChI Key： QSYLSWCFYKDEDB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=C(C(=CC2=N1)S(N)(=O)=O)OC

Computed Properties

• Exact Mass: 272.0022410g/mol
• Monoisotopic Mass: 272.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.7Ų

Additional information on 2-chloro-6-methoxyquinoline-7-sulfonamide

2-Chloro-6-Methoxyquinoline-7-Sulfonamide: A Comprehensive Overview

The compound 2-chloro-6-methoxyquinoline-7-sulfonamide, with the CAS number 2172076-87-6, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a quinoline scaffold, a chlorine substituent at position 2, a methoxy group at position 6, and a sulfonamide moiety at position 7. These structural elements contribute to its diverse functional properties and potential applications.

The quinoline core of 2-chloro-6-methoxyquinoline-7-sulfonamide is a heterocyclic aromatic system that is widely recognized for its stability and versatility in chemical synthesis. The substitution pattern on the quinoline ring plays a crucial role in determining the compound's reactivity and biological activity. The presence of the chlorine atom at position 2 introduces electron-withdrawing effects, which can enhance the compound's ability to participate in various chemical reactions. Meanwhile, the methoxy group at position 6 contributes electron-donating properties, creating a balance that can be exploited in the design of bioactive molecules.

The sulfonamide group at position 7 is another key feature of this compound. Sulfonamides are known for their ability to form strong hydrogen bonds, which can significantly influence the compound's solubility, stability, and interactions with biological systems. Recent studies have highlighted the potential of sulfonamides as scaffolds for drug discovery, particularly in the development of inhibitors for various enzymes and receptors. In this context, 2-chloro-6-methoxyquinoline-7-sulfonamide represents a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled researchers to efficiently synthesize 2-chloro-6-methoxyquinoline-7-sulfonamide with high purity and yield. These methods often involve multi-step reactions that incorporate advanced techniques such as microwave-assisted synthesis and catalytic processes. The ability to synthesize this compound in large quantities has facilitated its use in various research applications, including high-throughput screening for drug discovery.

In terms of biological activity, 2-chloro-6-methoxyquinoline-7-sulfonamide has shown potential as an inhibitor of several key enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit kinases and proteases, which are critical targets in the treatment of conditions such as cancer and inflammatory diseases. The compound's selectivity and potency make it an attractive lead molecule for further optimization.

Beyond its pharmacological applications, 2-chloro-6-methoxyquinoline-7-sulfonamide has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconductors or optoelectronic devices. Recent research has focused on understanding its photophysical properties and how they can be harnessed for practical applications.

The synthesis and characterization of 2-chloro-6-methoxyquinoline-7-sulfonamide have been extensively documented in scientific literature. Researchers have employed various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its structure and study its properties. These studies have provided valuable insights into the compound's stability, reactivity, and potential for further modification.

In conclusion, 2-chloro-6-methoxyquinoline-7-sulfonamide is a versatile compound with significant potential across multiple disciplines. Its unique structural features make it an ideal candidate for exploring new frontiers in drug discovery and materials science. As research continues to uncover its full range of applications, this compound is poised to play a pivotal role in advancing both scientific knowledge and technological innovation.